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Compound of Interest

Compound Name: 1-Acetyl-5-bromo-7-nitroindoline

Cat. No.: B556862

An In-depth Technical Guide to 1-Acetyl-5-bromo-7-nitroindoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 1-
Acetyl-5-bromo-7-nitroindoline, a substituted indoline derivative of interest in medicinal
chemistry and organic synthesis. This document consolidates available data on its structure,
physicochemical properties, spectral characteristics, and safety information. While
experimental protocols and biological activity data are not extensively available in the public
domain, this guide presents the known information and provides context based on related
compounds.

Core Chemical Properties

1-Acetyl-5-bromo-7-nitroindoline is a solid organic compound.[1] Its fundamental properties
are summarized in the table below, compiled from various chemical suppliers and databases.
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Property Value Source(s)
Molecular Formula C10H9BrN20s3 [2][3]
Molecular Weight 285.09 g/mol [2][4]

CAS Number 62368-07-4 [2][3]
Appearance Solid [1]

Storage Temperature 2-8°C [1]

Spectral Data

Detailed experimental spectral data for 1-Acetyl-5-bromo-7-nitroindoline are not readily
available in peer-reviewed literature. However, an infrared (IR) spectrum is referenced in the
PubChem database.[?]

Infrared (IR) Spectroscopy: An IR spectrum for this compound is available, which can be used
to identify the presence of key functional groups, such as the acetyl carbonyl, the nitro group,
and the aromatic C-H and C-C bonds.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Specific tH and 3C NMR data for 1-
Acetyl-5-bromo-7-nitroindoline have not been identified in the conducted search. For
researchers synthesizing this compound, NMR spectroscopy would be essential for structural
confirmation.

Mass Spectrometry (MS): No specific mass spectrometry data for 1-Acetyl-5-bromo-7-
nitroindoline has been found in the performed searches. This analytical technique would be
critical for confirming the molecular weight and fragmentation pattern of the compound.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and purification of 1-Acetyl-5-
bromo-7-nitroindoline are not currently available. However, general synthetic strategies for
related indole and indoline derivatives can provide a foundational approach. The synthesis
would likely involve the acetylation of 5-bromo-7-nitroindoline.
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General Synthetic Workflow (Hypothetical)

The synthesis of 1-Acetyl-5-bromo-7-nitroindoline could be conceptualized through the
following workflow. This is a hypothetical pathway and would require experimental optimization.

Synthesis of 1-Acetyl-5-bromo-7-nitroindoline

Indoline

e.g., NBS

Bromination

Intermediate

e.g., HNO3/H2S0Oa

[S-Bromo-%nitroindoline}

Acetic Anhydride or Acetyl Chloride

Acetylation

[1-Acetyl-5-bromo-7-nitroindoline)

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for 1-Acetyl-5-bromo-7-nitroindoline.
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Potential Applications in Drug Discovery and
Research

While no specific biological activities or signaling pathway modulations have been reported for
1-Acetyl-5-bromo-7-nitroindoline itself, the indoline scaffold and its derivatives are prevalent
in many biologically active compounds.

o Photoreactive Compounds: N-acyl-7-nitroindolines are known for their photolytic properties,
making them useful as photocleavable protecting groups in the synthesis of "caged"”
compounds for the light-induced release of biologically active molecules.[5][6] This suggests
that 1-Acetyl-5-bromo-7-nitroindoline could be investigated for similar applications.

» Anticancer Research: Various substituted indole and indolinone derivatives have been
explored as potential anticancer agents.[7] The bromo and nitro substituents on the 1-
Acetyl-5-bromo-7-nitroindoline ring provide handles for further chemical modification and
exploration of structure-activity relationships in the context of anticancer drug design.

Safety and Handling

Based on available safety data sheets, 1-Acetyl-5-bromo-7-nitroindoline is classified as
causing serious eye irritation.[2][8] Standard laboratory safety protocols, including the use of
eye protection and gloves, should be followed when handling this compound. It is intended for
research use only and not for diagnostic or therapeutic purposes.[3]

Logical Relationship of Compound Characteristics

The chemical characteristics of 1-Acetyl-5-bromo-7-nitroindoline are interconnected,
influencing its potential for further research and development.
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Caption: Interrelationship of the chemical properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical properties of 1-Acetyl-5-bromo-7-
nitroindoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556862#chemical-properties-of-1-acetyl-5-bromo-7-
nitroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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